Cas no 2138066-83-6 (3-Iodo-4-(trifluoromethyl)cyclohexan-1-one)

• Product Name: 3-Iodo-4-(trifluoromethyl)cyclohexan-1-one
• CAS No: 2138066-83-6
• MF: C₇H₈F₃IO
• MW: 292.037505149841
• CID: 6507254
• PubChem ID: 165497018
• Update Time: 2025-05-21

3-Iodo-4-(trifluoromethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138066-83-6
• EN300-1159461
• 3-iodo-4-(trifluoromethyl)cyclohexan-1-one
• 3-Iodo-4-(trifluoromethyl)cyclohexan-1-one

• Inchi： 1S/C7H8F3IO/c8-7(9,10)5-2-1-4(12)3-6(5)11/h5-6H,1-3H2
• InChI Key： NKBBCBSQZCZFCL-UHFFFAOYSA-N
• SMILES： IC1CC(CCC1C(F)(F)F)=O

Computed Properties

• Exact Mass: 291.95720g/mol
• Monoisotopic Mass: 291.95720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-Iodo-4-(trifluoromethyl)cyclohexan-1-one

Introduction to 3-Iodo-4-(trifluoromethyl)cyclohexan-1-one (CAS No. 2138066-83-6)

3-Iodo-4-(trifluoromethyl)cyclohexan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2138066-83-6, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a cyclohexanone core substituted with an iodine atom at the 3-position and a trifluoromethyl group at the 4-position, has garnered attention due to its versatile reactivity and potential applications in medicinal chemistry.

The structural motif of 3-Iodo-4-(trifluoromethyl)cyclohexan-1-one makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both an iodine atom and a trifluoromethyl group provides multiple avenues for further functionalization, enabling the construction of diverse chemical libraries. This compound is particularly interesting because the trifluoromethyl group enhances metabolic stability and lipophilicity, which are crucial factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their unique physicochemical properties. The trifluoromethyl group, in particular, is widely employed in pharmaceuticals to improve pharmacokinetic profiles. For instance, it can increase binding affinity by influencing hydrophobic interactions and can also modulate metabolic pathways, making it an attractive feature for drug candidates. The iodine substituent at the 3-position of the cyclohexanone ring further expands the synthetic possibilities, allowing for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures found in many bioactive molecules.

One of the most compelling applications of 3-Iodo-4-(trifluoromethyl)cyclohexan-1-one lies in its utility as a building block for heterocyclic compounds. Heterocycles are ubiquitous in natural products and pharmaceuticals, often serving as key pharmacophores. By incorporating this compound into synthetic routes, researchers can efficiently access novel heterocycles with tailored properties. For example, it can be used to synthesize tetrahydroquinolines or dihydroquinazolines, which have shown promise in various therapeutic areas.

Recent studies have highlighted the importance of 3-Iodo-4-(trifluoromethyl)cyclohexan-1-one in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often targeted by therapeutic agents. The combination of the iodine atom and the trifluoromethyl group allows for selective binding to kinase active sites, leading to potent inhibition. Moreover, the cyclohexanone moiety can be further modified to optimize interactions with specific residues in the kinase pocket, enhancing overall efficacy.

The compound's reactivity also makes it a valuable tool in materials science. For instance, it can be used to functionalize polymers or surfaces with unique properties. The introduction of fluorinated groups can improve thermal stability and chemical resistance, making it useful in high-performance materials. Additionally, the iodine atom provides a handle for further modification via photoredox or transition-metal-catalyzed reactions.

In conclusion, 3-Iodo-4-(trifluoromethyl)cyclohexan-1-one (CAS No. 2138066-83-6) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and materials science. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for chemists and researchers aiming to develop novel bioactive molecules and advanced materials.